molecular formula C16H19NOS B4431903 N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide

N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide

Cat. No. B4431903
M. Wt: 273.4 g/mol
InChI Key: JTEPIXPCPKTQNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide is a synthetic compound that belongs to the class of amides and is commonly known as U-47700. It was first synthesized in 1970 by a team of scientists at Upjohn Laboratories, and since then, it has gained popularity in the research community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of U-47700 involves its binding to the μ-opioid receptors in the brain and spinal cord, leading to the activation of the G-protein-coupled receptor signaling pathway. This results in the inhibition of the release of neurotransmitters such as substance P, which are involved in the transmission of pain signals. It also leads to the activation of the reward pathway, which is responsible for the feelings of pleasure and euphoria.
Biochemical and Physiological Effects:
U-47700 has been found to produce a range of biochemical and physiological effects in the body. It has been shown to have potent analgesic properties, which make it a potential candidate for the treatment of chronic pain. It also produces sedative and anxiolytic effects, which make it useful in the treatment of anxiety and insomnia. Additionally, it has been found to have antitussive properties, which make it useful in the treatment of cough.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages and limitations for lab experiments. Its potent analgesic and sedative effects make it a useful tool for studying the mechanisms of pain and sleep regulation. However, its potential for abuse and dependence makes it a risky compound to work with, and strict safety measures need to be taken to ensure the safety of researchers.

Future Directions

There are several future directions for the study of U-47700. One potential area of research is the development of novel compounds that can selectively activate or block specific opioid receptors, which could lead to the development of safer and more effective pain medications. Another area of research is the study of the long-term effects of U-47700 on the brain and body, which could help to better understand the risks associated with its use. Finally, the development of new analytical methods for the detection of U-47700 in biological samples could help to improve its detection and monitoring in clinical and forensic settings.
Conclusion:
In conclusion, U-47700 is a synthetic compound that has gained popularity in the scientific community due to its unique properties and potential applications. It is a potent μ-opioid receptor agonist that produces analgesic, sedative, and euphoric effects. While it has several advantages for lab experiments, its potential for abuse and dependence makes it a risky compound to work with. There are several future directions for the study of U-47700, including the development of novel compounds, the study of its long-term effects, and the development of new analytical methods for its detection.

Scientific Research Applications

U-47700 has been extensively studied in the scientific community for its potential applications in various fields. It has been found to be a potent μ-opioid receptor agonist, which means that it can bind to and activate the μ-opioid receptors in the brain and spinal cord, leading to analgesia, sedation, and euphoria.

properties

IUPAC Name

N-[1-(2,4-dimethylphenyl)ethyl]-5-methylthiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19NOS/c1-10-5-7-14(11(2)9-10)13(4)17-16(18)15-8-6-12(3)19-15/h5-9,13H,1-4H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTEPIXPCPKTQNT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(C)NC(=O)C2=CC=C(S2)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide
Reactant of Route 2
Reactant of Route 2
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide
Reactant of Route 3
Reactant of Route 3
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide
Reactant of Route 4
Reactant of Route 4
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide
Reactant of Route 5
Reactant of Route 5
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide
Reactant of Route 6
Reactant of Route 6
N-[1-(2,4-dimethylphenyl)ethyl]-5-methyl-2-thiophenecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.